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Compound of Interest

Compound Name: p53 Activator 7

Cat. No.: B10855466

For researchers and drug development professionals, ensuring the safe handling and disposal
of investigational compounds is paramount. This guide provides essential logistical and safety
information for the proper disposal of p53 Activator 7, a compound utilized in cancer research
to modulate the activity of the p53 tumor suppressor protein.

Core Safety and Disposal Protocol

While some p53 activators, such as p53 Activator VI, STIMA-1, are not classified as hazardous
substances under REACH regulations, it is crucial to adhere to standard laboratory safety
protocols and local environmental regulations for the disposal of all chemical reagents.[1] The
following step-by-step process ensures a safe and compliant disposal workflow.

Disposal Workflow for p53 Activator 7
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Consult Safety Data Sheet (SDS)
for p53 Activator 7

Is the compound
classified as hazardous?

Follow institutional guidelines for
non-hazardous chemical waste. Dispose of as hazardous chemical waste.
This may include solid waste landfill Segregate from other waste streams.
or drain disposal with copious Follow all local, state, and federal regulations.
amounts of water, pending local regulations.

Document disposal method,
date, and quantity.

End of Disposal Process

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of p53 Activator 7, emphasizing safety and
compliance.

Experimental Context: The Role of p53 Activation

The p53 protein, often termed the "guardian of the genome," plays a critical role in preventing
cancer by regulating cell cycle arrest, DNA repair, and apoptosis (programmed cell death).[2][3]
In many cancers, the p53 pathway is inactivated, allowing for uncontrolled cell proliferation.[2]
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p53 activators are small molecules designed to restore the tumor-suppressive functions of p53.

[2]
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Caption: A diagram illustrating the central role of p53 in response to cellular stress and its
activation by compounds like p53 Activator 7.

Characteristics of p53 Activators

The following table summarizes key characteristics of representative p53 activators based on
available data. This information is provided for contextual understanding and does not replace
a substance-specific Safety Data Sheet.
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Mechanism of Reported

Compound Name CAS Number .
Action IC50/EC50

) Induces apoptosis in _
p53 Activator VI, ) IC50 =3.4 pM
91634-12-7 mutant p53-harboring )
STIMA-1 I (H1299-His175)
cells

. p53 mutation Y220C
p53 Activator 7 2849340-59-4 ) EC50 =104 nM
activator

General Laboratory Handling and Disposal
Protocols

In the absence of a specific SDS indicating hazardous properties, the following general
protocols should be followed:

o Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, safety glasses, and gloves, when handling any chemical reagent.

» Weighing and Solution Preparation: Handle the solid compound in a well-ventilated area or a
chemical fume hood to avoid inhalation of any dust. When preparing solutions, typically in
DMSO, perform the dissolution within a fume hood.

+ Waste Segregation:

o Solid Waste: Unused or expired solid p53 Activator 7 should be collected in a designated,
sealed, and clearly labeled container for non-hazardous chemical waste, unless otherwise
specified by institutional policy.

o Liquid Waste: Solutions of p53 Activator 7, as well as contaminated media and buffers,
should be collected in a designated, sealed, and clearly labeled container for non-
hazardous liquid chemical waste. Do not mix with hazardous waste streams such as
halogenated solvents.

o Contaminated Materials: Gloves, pipette tips, and other disposable materials
contaminated with p53 Activator 7 should be disposed of in the appropriate solid waste
stream as dictated by your institution's safety office.
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» Final Disposal: The collected waste containers should be transferred to your institution's
environmental health and safety (EHS) department for final disposal according to local and
federal regulations. While drain disposal may be permissible for non-hazardous compounds
in some localities, it is critical to confirm this with your EHS office before proceeding.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
p53 Activator 7, fostering a secure laboratory environment and upholding environmental
responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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